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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

A note on nomenclature: This document focuses on Ethylenediaminetetraacetic Acid (EDTA).

Initial searches for "Redta" did not yield a known chemical compound, suggesting a possible

typographical error. Given the relevance of EDTA in research, drug development, and science,

this guide proceeds under the assumption that the intended subject was EDTA.

Ethylenediaminetetraacetic acid (EDTA) is an aminopolycarboxylic acid with the chemical

formula [CH₂N(CH₂CO₂H)₂]₂.[1] First synthesized in 1935 by Ferdinand Münz, this colorless,

water-soluble solid has become an indispensable chelating agent in various industrial, medical,

and scientific applications.[1][2][3] Its remarkable ability to form stable, water-soluble

complexes with metal ions makes it a subject of significant interest for researchers, scientists,

and drug development professionals.[2][4][5]

Chemical Structure and Properties
EDTA's structure is characterized by two amino groups and four carboxylic acid groups, which

act as electron pair donors.[4] This hexadentate ligand can form up to six coordination bonds

with a single metal ion, creating a highly stable, cage-like structure.[2][6][7] The strength of

these complexes is a key feature of EDTA's functionality.[4]
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The industrial synthesis of EDTA is primarily achieved through the reaction of ethylenediamine,

formaldehyde, and a cyanide source like sodium cyanide.[1][4][8] This process yields the

tetrasodium salt of EDTA, which can then be converted to the acidic form.[1][8] An older

method, no longer in commercial use, involved the reaction of ethylenediamine with

chloroacetic acid.[8]

Physical and Chemical Properties of EDTA

Property Value

Chemical Formula C₁₀H₁₆N₂O₈[3]

Molar Mass 292.24 g/mol

Appearance White, crystalline solid[1]

Solubility in Water
Slightly soluble (acid form), salts are highly

soluble[1][4]

pKₐ values

pKₐ₁=0, pKₐ₂=1.5, pKₐ₃=2.0, pKₐ₄=2.66

(carboxyl groups), pKₐ₅=6.16, pKₐ₆=10.24

(amino groups)[1][7]

Formation Constants (log Kf) of Metal-EDTA Complexes

The stability of metal-EDTA complexes is quantified by their formation constants (Kf). Higher

values indicate a more stable complex.
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Metal Ion log Kf

Fe³⁺ 25.1

Co³⁺ 41.4

Pb²⁺ 18.0[1]

Cu²⁺ 18.8[1]

Mn²⁺ 14.0[1]

Ca²⁺ 10.7

Mg²⁺ 8.7

Note: Values are approximate and can vary with experimental conditions.

Experimental Protocols
The quantification and application of EDTA in research and clinical settings rely on precise

experimental protocols.

1. Quantification of EDTA by High-Performance Liquid Chromatography (HPLC)

A common method for determining EDTA concentrations in various samples, including drug

substances and surface waters, is Reverse-Phase HPLC (RP-HPLC).[9][10][11]

Principle: EDTA's strong chelating properties and low UV activity present challenges for

direct HPLC analysis.[12] A common approach involves forming a UV-active complex with a

metal ion, such as copper(II) or iron(III), which can then be detected.[9][12][13]

Instrumentation: An HPLC system equipped with a C18 column and a PDA or UV-Vis

detector is typically used.[9][11]

Mobile Phase Preparation: A buffer solution is prepared containing an ion-pairing reagent

(e.g., tetrabutylammonium bromide), a metal salt (e.g., copper(II) sulfate), and a pH buffer

(e.g., sodium acetate and acetic acid).[9] Acetonitrile is often used as the organic phase in a

gradient elution.[9]
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Sample Preparation: Samples are diluted with an appropriate solvent (e.g., a

water/acetonitrile mixture) to a concentration within the linear range of the assay.[9]

Chromatographic Conditions:

Column: C18, 250 x 4.6 mm, 5µm particle size[9]

Flow Rate: 1.0 ml/min[9]

Injection Volume: 20 µl[9]

Column Temperature: 30°C[9]

Detection Wavelength: 300 nm (for Cu-EDTA complex)[9]

Validation: The method should be validated for specificity, precision, accuracy, linearity,

ruggedness, and robustness.[9] The limit of detection (LOD) and limit of quantitation (LOQ)

for EDTA are typically in the µg/L to µg/ml range.[9][11]

2. Complexometric Titration for Metal Ion Determination

EDTA is widely used in analytical chemistry to determine the concentration of metal ions in a

solution through complexometric titration.[6]

Principle: A solution of EDTA of known concentration is added to a sample containing the

metal ion. EDTA forms a stable complex with the metal ion. An indicator that also complexes

with the metal ion, but less strongly than EDTA, is used to signal the endpoint of the titration,

which is observed as a color change.

Reagents:

Standard EDTA solution (typically disodium EDTA due to its higher solubility)[6]

Buffer solution to maintain a specific pH (e.g., ammonia-ammonium chloride buffer for pH

10)[14][15]

Metal ion indicator (e.g., Eriochrome Black T)[14][15]
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Procedure:

A known volume of the metal ion solution is placed in a flask.

The buffer solution and a few drops of the indicator are added. The solution will have the

color of the metal-indicator complex.[15]

The standard EDTA solution is added from a burette.

As EDTA is added, it displaces the indicator from the metal ion.

The endpoint is reached when all the metal ions are complexed with EDTA, and the

solution changes to the color of the free indicator.[15]

Signaling Pathways and Biological Interactions
EDTA's primary mechanism of action in biological systems is its ability to chelate divalent and

trivalent metal ions. This has significant implications for various signaling pathways and

enzymatic processes that are metal-dependent.

Inhibition of Matrix Metalloproteinases (MMPs)

Matrix metalloproteinases are a family of zinc-dependent endopeptidases involved in the

degradation of extracellular matrix components. Their activity is crucial in processes like tissue

remodeling, wound healing, and cancer progression.

Mechanism: EDTA inhibits MMPs by chelating the zinc ions essential for their catalytic

activity.[16] This chelation removes the cofactor from the enzyme's active site, rendering it

inactive.[16]

Therapeutic Implications: The inhibition of MMPs by EDTA is being explored for various

therapeutic applications. For instance, in ophthalmology, EDTA has been shown to reduce

posterior capsular opacification after cataract surgery by inhibiting MMP activity in the

aqueous humor.[17][18] Studies have demonstrated that 17% EDTA can significantly inhibit

the activity of endogenous MMPs in human dentin within minutes.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://m.youtube.com/watch?v=AiWFA-Bvg60
https://www.researchgate.net/figure/Mechanism-of-inactivation-of-metalloproteases-The-chelation-agent-EDTA-chelates-metal_fig4_305561529
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398497/
https://www.researchgate.net/publication/229427635_Modulation_of_matrix_metalloproteinase_activity_by_EDTA_prevents_posterior_capsular_opacification
https://pmc.ncbi.nlm.nih.gov/articles/PMC3240849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3240849/
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-on-ethylenediaminetetraacetic-acid-edta
https://www.benchchem.com/product/b1230212?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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